Ethyl 5-(trifluoromethyl)thiazole-2-carboxylate

• IUPAC Name: ethyl 5-(trifluoromethyl)-1,3-thiazole-2-carboxylate
• InChI: InChI=1S/C7H6F3NO2S/c1-2-13-6(12)5-11-3-4(14-5)7(8,9)10/h3H,2H2,1H3
• InChI Key: HQRQECGNARLVCZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=C(S1)C(F)(F)F
• Molecular Formula: C7H6F3NO2S
• Molecular Weight: 225.19 g/mol

Description

Ethyl 5-(trifluoromethyl)thiazole-2-carboxylate is a chemical compound with the molecular formula C7H6F3NO2S. It is a derivative of thiazole, a five-membered heterocyclic compound containing both sulfur and nitrogen atoms. The trifluoromethyl group attached to the thiazole ring enhances its chemical stability and reactivity, making it a valuable compound in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

Ethyl 5-(trifluoromethyl)thiazole-2-carboxylate can be synthesized through several methods. One common synthetic route involves the reaction of ethyl 2-aminothiazole-5-carboxylate with trifluoromethyl iodide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize reaction conditions and increase yield. The use of catalysts and advanced purification techniques ensures the production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

Ethyl 5-(trifluoromethyl)thiazole-2-carboxylate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carboxylate group to an alcohol or aldehyde.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride or potassium tert-butoxide

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohols and aldehydes.

Substitution: Various substituted thiazole derivatives

Scientific Research Applications

Ethyl 5-(trifluoromethyl)thiazole-2-carboxylate has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its neuroprotective and anti-inflammatory properties.

Industry: Utilized in the development of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of ethyl 5-(trifluoromethyl)thiazole-2-carboxylate involves its interaction with various molecular targets. The trifluoromethyl group enhances its lipophilicity, allowing it to penetrate cell membranes more effectively. Once inside the cell, it can interact with enzymes and receptors, modulating biochemical pathways and exerting its biological effects .

Comparison with Similar Compounds

Similar Compounds

• Ethyl 2-(trifluoromethyl)thiazole-5-carboxylate
• Ethyl 4-methyl-2-[4-(trifluoromethyl)-phenyl]thiazole-5-carboxylate
• 2-Aminothiazole-4-carboxylate Schiff bases

Uniqueness

Ethyl 5-(trifluoromethyl)thiazole-2-carboxylate is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the trifluoromethyl group at the 5-position of the thiazole ring enhances its stability and reactivity compared to other similar compounds .